N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide

• IUPAC Name: N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide
• InChI: InChI=1S/C18H20N2OS/c1-11-2-5-13(6-3-11)16-10-22-18(19-16)20-17(21)15-9-12-4-7-14(15)8-12/h2-3,5-6,10,12,14-15H,4,7-9H2,1H3,(H,19,20,21)
• InChI Key: OOYHPPVVTBTTKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3CC4CCC3C4
• Molecular Formula: C18H20N2OS
• Molecular Weight: 312.4 g/mol

Description

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide, also known as JDTic, is a kappa opioid receptor antagonist. It was first synthesized in 2005 by researchers at the University of Michigan and has since been studied for its potential therapeutic applications.

Mechanism of Action

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide works by blocking the activity of the kappa opioid receptor, which is involved in the regulation of pain, stress, and addiction. By blocking this receptor, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide reduces the rewarding effects of drugs of abuse and reduces sensitivity to pain.
Biochemical and Physiological Effects:
N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the rewarding effects of drugs of abuse, reduce sensitivity to pain, and have antidepressant effects. In addition, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to have a low potential for abuse and addiction, making it a potentially useful therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide is that it has been shown to have a low potential for abuse and addiction, making it a safer alternative to other drugs of abuse. In addition, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to have a long half-life, which makes it easier to study in animal models. However, one limitation of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide is that it is a relatively new drug and has not been extensively studied in humans, so its safety and efficacy in humans is not yet fully understood.

Future Directions

There are a number of potential future directions for research on N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide. One area of interest is the potential use of N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide in the treatment of other types of addiction, such as alcohol or nicotine addiction. In addition, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide may be useful in the treatment of chronic pain, as it has been shown to reduce sensitivity to pain in animal models. Finally, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide may be useful in the treatment of depression, as it has been shown to have antidepressant effects in animal models.

Synthesis Methods

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide is synthesized through a multi-step process that involves the reaction of 4-methylthiophenol with 2-bromo-1-(4-methylphenyl)ethanone to form 4-(4-methylphenyl)-1,3-thiazole-2-thiol. This intermediate is then reacted with bicyclo[2.2.1]heptan-2-one to form the final product, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide.

Scientific Research Applications

N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential therapeutic applications in a variety of areas, including addiction, depression, and pain management. It has shown promise as a treatment for cocaine addiction, as it blocks the rewarding effects of the drug and reduces the likelihood of relapse. In addition, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been shown to have antidepressant effects in animal models, suggesting that it may be useful in the treatment of depression. Finally, N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]bicyclo[2.2.1]heptane-2-carboxamide has been studied for its potential use in pain management, as it has been shown to reduce sensitivity to pain in animal models.